Cas no 2171586-64-2 (3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid
• CAS No: 2171586-64-2
• MF: C₃₂H₃₄N₂O₆
• MW: 542.622169017792
• CID: 5999782
• PubChem ID: 165574666
• Update Time: 2025-07-01

3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid
• 3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid
• 2171586-64-2
• EN300-1537517

• Inchi： 1S/C32H34N2O6/c1-20(39-18-21-9-3-2-4-10-21)29(30(35)33-23-16-15-22(17-23)31(36)37)34-32(38)40-19-28-26-13-7-5-11-24(26)25-12-6-8-14-27(25)28/h2-14,20,22-23,28-29H,15-19H2,1H3,(H,33,35)(H,34,38)(H,36,37)
• InChI Key： GXOWUSJAIKPNEP-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C1)NC(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 542.24168681g/mol
• Monoisotopic Mass: 542.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid

Introduction to 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid (CAS No. 2171586-64-2)

3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid, identified by its CAS number 2171586-64-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate cyclic structure and functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage within its framework suggests multifaceted applications in drug discovery and molecular engineering.

The structural motif of 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid incorporates elements that are frequently employed in the design of bioactive molecules. The cyclopentane ring provides a rigid scaffold, enhancing the compound's stability and potentially influencing its binding affinity to biological targets. Additionally, the amide functionalities serve as critical pharmacophores, capable of engaging with various biomolecules through hydrogen bonding and other non-covalent interactions. The Fmoc group, while primarily used as a protecting group in peptide synthesis, also adds a layer of complexity that may be exploited for controlled release or targeted delivery systems.

In recent years, there has been growing interest in the development of novel scaffolds for medicinal chemistry applications. The cyclopentane derivative described here represents an emerging class of compounds that combine structural rigidity with functional diversity. This has led to investigations into its potential as a building block for more complex molecules, particularly in the context of enzyme inhibition and receptor binding studies. The benzyloxy group, while often serving as a protecting moiety, may also contribute to lipophilicity and solubility profiles, making it a valuable component in drug-like molecule design.

One of the most compelling aspects of 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse modifications, enabling chemists to tailor the molecule for specific applications. For instance, the removal of the Fmoc group can yield an amino acid derivative that can be further functionalized or incorporated into larger peptidomimetics. This flexibility is particularly valuable in the pursuit of novel therapeutic agents where precise molecular architecture is paramount.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for biological activity. Virtual screening techniques combined with molecular dynamics simulations have allowed researchers to predict potential interactions between 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid and target proteins with high accuracy. These computational approaches have been instrumental in identifying lead compounds for further experimental validation, streamlining the drug discovery process.

The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. Efforts to optimize synthetic routes for higher yields and reduced waste have been instrumental in making complex molecules more accessible. Additionally, the use of sustainable solvents and catalytic methods aligns with broader environmental concerns within the industry.

In conclusion, 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid (CAS No. 2171586-64-2) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and synthetic versatility make it an attractive scaffold for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.